Cas no 150678-55-0 (Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI))

Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI) structure
150678-55-0 structure
Product Name:Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI)
CAS No:150678-55-0
MF:C19H30N6O4
MW:406.479303836823
CID:99831
PubChem ID:125183229
Update Time:2025-04-18

Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI)
    • N6-(DIISOBUTYLAMINOMETHYLIDENE)-2'-DEOXYISOGUANOSINE
    • 150678-55-0
    • (E)-N'-(9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-3,9-dihydro-2H-purin-6-yl)-N,N-diisobutylformimidamide
    • N'-[9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1H-purin-6-yl]-N,N-bis(2-methylpropyl)methanimidamide
    • Inchi: 1S/C19H30N6O4/c1-11(2)6-24(7-12(3)4)9-21-17-16-18(23-19(28)22-17)25(10-20-16)15-5-13(27)14(8-26)29-15/h9-15,26-27H,5-8H2,1-4H3,(H,22,23,28)/t13-,14+,15+/m0/s1
    • InChI Key: IACKLMZRCQEVJD-RRFJBIMHSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2=C(N=CN(CC(C)C)CC(C)C)NC(N=C12)=O)O

Computed Properties

  • Exact Mass: 406.23300
  • Monoisotopic Mass: 406.23285346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 128.86000
  • LogP: 1.03410

Adenosine,2'-deoxy-N-[(dibutylamino)methylene]-1,2-dihydro-2-oxo- (9CI) Related Literature

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